Cas no 1248479-60-8 (N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine)

• Product Name: N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine
• CAS No: 1248479-60-8
• MF: C₇H₁₄F₂N₂
• MW: 164.196268558502
• CID: 5157981
• Update Time: 2025-06-20

N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine
• N'-cyclopropyl-N'-(2,2-difluoroethyl)ethane-1,2-diamine
• Z803076930
• 1,2-Ethanediamine, N1-cyclopropyl-N1-(2,2-difluoroethyl)-

• Inchi： 1S/C7H14F2N2/c8-7(9)5-11(4-3-10)6-1-2-6/h6-7H,1-5,10H2
• InChI Key： PRNRYNCZCZGYLF-UHFFFAOYSA-N
• SMILES： FC(CN(CCN)C1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 115
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3

Additional information on N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine

Introduction to N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine (CAS No. 1248479-60-8)

N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine (CAS No. 1248479-60-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropanamine derivatives, which are known for their versatile reactivity and biological significance. The presence of both amino and fluoroethyl groups in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a subject of intense research interest.

The molecular structure of N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine consists of a cyclopropane ring substituted with two functional groups: a 2-aminoethyl group and a 2,2-difluoroethyl group. The cyclopropane ring itself is a highly strained three-membered heterocycle, which often serves as a scaffold in drug design due to its ability to accommodate diverse substituents while maintaining rigidity. This rigidity can enhance binding affinity to biological targets, making such compounds attractive for medicinal chemistry applications.

The 2-aminoethyl group introduces a primary amine functionality, which can participate in hydrogen bonding interactions and form salt bridges with various biomolecules. This feature is particularly valuable in drug design, as it allows for the optimization of solubility and binding properties. On the other hand, the 2,2-difluoroethyl group introduces fluorine atoms into the molecule. Fluorine substitution is a common strategy in pharmaceutical development due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. The presence of two fluorine atoms in this position enhances the compound's metabolic resistance and can improve its pharmacokinetic profile.

In recent years, there has been growing interest in cyclopropanamine derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their unique chemical properties. For instance, some cyclopropanamine derivatives have been investigated for their antimicrobial and anti-inflammatory activities. The structural features of N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine, with its combination of amino and fluoroethyl groups, suggest that it may exhibit similar properties or even novel mechanisms of action.

The synthesis of N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropane ring typically involves ring-closing metathesis or other cyclization reactions. Subsequent functionalization with the 2-aminoethyl and 2,2-difluoroethyl groups requires careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in the synthesis process.

The pharmacological potential of N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine has been explored in several preclinical studies. These studies have focused on evaluating its interaction with various biological targets, including enzymes and receptors relevant to human health and disease. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Additionally, its structural features make it a promising candidate for further development as an anti-inflammatory agent.

The impact of fluorine substitution on the pharmacological properties of N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine has been a key area of investigation. Fluorine atoms can influence molecular interactions by altering electronic distribution and lipophilicity. In some cases, fluorine substitution can enhance binding affinity to biological targets by improving hydrophobic interactions or by participating in specific non-covalent interactions such as halogen bonding. These effects have been well-documented in other fluorinated pharmaceuticals and are expected to be relevant for this compound as well.

The potential therapeutic applications of N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine extend beyond anti-inflammatory uses. Its unique structural features may also make it suitable for other therapeutic areas, such as anticancer or antiviral applications. Further research is needed to fully elucidate its biological activity and explore new avenues for therapeutic development. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The development of new pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. N-(2-aminoethyl)-N-(2,2-difluoroethyl)cyclopropanamine, with its complex structure and specialized functional groups, represents an important intermediate in the synthesis of more complex drug candidates. Its production requires expertise in organic synthesis and strict adherence to quality control measures to ensure consistency and reliability for downstream applications.

In conclusion, N-(N(aminomethylethyl))-N(1-fluoropropyl)cyclopropyl]amine (CAS No. 1248479-60-8) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features, including the presence of both amino and fluoroalkyl groups, make it a valuable tool for drug discovery and development. Further research is warranted to fully explore its pharmacological properties and therapeutic applications. The advancements in synthetic methodologies and computational chemistry are expected to accelerate the discovery and optimization of novel derivatives, including this promising compound. By leveraging these tools, scientists can unlock new possibilities in medicinal chemistry, leading to more effective treatments for various diseases.